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Compound of Interest

Compound Name:
2-hydroxy-5-

(trifluoromethyl)benzoic Acid

Cat. No.: B1338404 Get Quote

Technical Guide: 2-hydroxy-5-
(trifluoromethyl)benzoic acid
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides core identification, physicochemical properties, and a detailed

synthesis protocol for 2-hydroxy-5-(trifluoromethyl)benzoic acid, a key building block in

pharmaceutical and agrochemical research. The presence of a trifluoromethyl group offers

enhanced lipophilicity and metabolic stability, making it a valuable moiety in drug design.[1]

Core Identifiers
The definitive chemical identifiers for 2-hydroxy-5-(trifluoromethyl)benzoic acid are provided

below, ensuring accurate compound registration and retrieval in chemical databases.
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Identifier Value

InChI Key
YQDOJQUHDQGQPH-UHFFFAOYSA-N[1][2]

[3]

SMILES C1=CC(=C(C=C1C(F)(F)F)C(=O)O)O[1][2]

CAS Number 79427-88-6

Molecular Formula C8H5F3O3[1]

Molecular Weight 206.12 g/mol [1]

Physicochemical Data
The following table summarizes key physicochemical properties of 2-hydroxy-5-
(trifluoromethyl)benzoic acid. These values are crucial for predicting its behavior in various

experimental and biological systems.

Property Value

Physical Appearance White crystalline solid[1]

Boiling Point 292.8 ± 40.0 °C at 760 mmHg (Predicted)[1][2]

Density 1.5 ± 0.1 g/cm³ (Predicted)[1][2]

pKa 2.55 ± 0.10 (Predicted)[2]

LogP 3.89[1]

Polar Surface Area 57.53 Å²[1]

Storage Conditions 2-8°C, Inert atmosphere[1][2]

Experimental Protocol: Synthesis
A general procedure for the synthesis of 2-hydroxy-5-(trifluoromethyl)benzoic acid via a

Palladium(II)-catalyzed C-H activation/hydroxylation reaction is detailed below.
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Objective: To synthesize 2-hydroxy-5-(trifluoromethyl)benzoic acid from 3-

(trifluoromethyl)benzoic acid.

Materials:

3-(Trifluoromethyl)benzoic acid

Palladium(II) acetate (Pd(OAc)2)

Benzoquinone

Potassium acetate (KOAc)

N,N-Dimethylacetamide (DMA)

Oxygen (O2)

50 mL high-pressure reactor with a magnetic stir bar

Procedure:

To a 50 mL high-pressure reactor equipped with a magnetic stir bar, add Pd(OAc)2 (11.2 mg,

0.05 mmol), 3-(trifluoromethyl)benzoic acid (0.5 mmol), benzoquinone (54.0 mg, 0.5 mmol),

and KOAc (98.0 mg, 1 mmol).[2]

Add N,N-dimethylacetamide (1.5 mL) to the reactor.[2]

Seal the reaction vessel and fill it with O2 to a pressure of 20 atm.[2]

Evacuate the reactor and then refill with O2 to 5 atm. Repeat this evacuation and filling step

twice.[2]

Stir the reaction mixture at 115 °C for 15 hours.[2]

After the reaction period, cool the vessel to room temperature.[2]

Upon completion, the crude product is purified. The purification follows standard post-

treatment procedures for hydroxylation reactions.[2]
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Visualization of Synthesis Workflow
The following diagram illustrates the key steps and components involved in the described

synthesis protocol.
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Synthesis of 2-hydroxy-5-(trifluoromethyl)benzoic acid

Reactants & Catalysts

Reaction Conditions

Output

3-(Trifluoromethyl)benzoic acid

1. Add Reagents to Reactor

Pd(OAc)2 Benzoquinone KOAc DMA (Solvent)

2. Pressurize with O2 (20 atm, then 5 atm)

3. Stir at 115 °C for 15h

4. Cool to Room Temperature

Crude Product

Purified 2-hydroxy-5-(trifluoromethyl)benzoic acid

Purification

Click to download full resolution via product page

Caption: Pd(II)-catalyzed hydroxylation synthesis workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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